Cas no 2757832-64-5 ((3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2757832-64-5
• MF: C₁₅H₁₅F₃N₂O₄
• MW: 344.285814523697
• CID: 5986155
• PubChem ID: 165752246
• Update Time: 2025-10-31

(3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-37101756
• 2757832-64-5

• Inchi： 1S/C15H15F3N2O4/c1-8(19-14(24)15(16,17)18)12(21)20-7-10-5-3-2-4-9(10)6-11(20)13(22)23/h2-5,8,11H,6-7H2,1H3,(H,19,24)(H,22,23)/t8-,11+/m0/s1
• InChI Key： USYGYSSZJNNYMB-GZMMTYOYSA-N
• SMILES： FC(C(N[C@@H](C)C(N1CC2C=CC=CC=2C[C@@H]1C(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 344.09839145g/mol
• Monoisotopic Mass: 344.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.7Ų

Additional information on (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 2757832-64-5)

(3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2757832-64-5, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The intricate structure of this compound, featuring a combination of fluorinated and amino acid-derived functional groups, makes it a subject of intense study for its pharmacological properties.

The synthesis and characterization of (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represent a significant advancement in the design of novel bioactive molecules. The presence of the trifluoroacetamide moiety not only enhances the metabolic stability of the compound but also influences its interactions with biological targets. This feature is particularly relevant in the development of drugs that require prolonged half-life and improved bioavailability.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives as scaffolds for the development of central nervous system (CNS) therapeutics. The specific stereochemistry of (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, particularly the (3R) configuration at the 3-position and the (S) configuration at the 2-position of the propanoyl group, plays a crucial role in determining its pharmacological activity. These stereochemical features are critical for optimizing binding affinity and selectivity against biological receptors.

In addition to its structural complexity, (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been investigated for its potential role in modulating neurotransmitter systems. Tetrahydroisoquinoline derivatives are known to interact with various receptors and enzymes involved in neurotransmission, including dopamine receptors and monoamine oxidase enzymes. The fluorinated amide group in this compound may enhance its interaction with these targets by improving lipophilicity and reducing metabolic degradation.

The pharmacokinetic profile of (3R)-2-[(2S)-2-(2,2,2-trifluoroacetamido)propanoyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is another area of interest. The trifluoroacetamide group contributes to increased solubility and reduced clearance rates in vivo, which could lead to improved therapeutic efficacy compared to structurally related compounds without this modification. This characteristic makes it an attractive candidate for further development into a drug candidate with extended duration of action.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (3R)-2-[(2S)-...